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Compound of Interest

Compound Name: Iron oxalate

Cat. No.: B1210008

An In-depth Guide to Iron(ll) Oxalate Dihydrate: Chemical Formula and Molar Mass

This technical guide provides a detailed overview of the chemical formula and molar mass of
iron(ll) oxalate dihydrate, a compound of significance to researchers, scientists, and
professionals in drug development. This document adheres to stringent data presentation and
visualization standards to ensure clarity and precision for a scientific audience.

Chemical Identity

Iron oxalate dihydrate is an inorganic compound, with the iron atom in the +2 oxidation state,
commonly referred to as ferrous oxalate dihydrate. It is a coordination polymer that consists of
oxalate-bridged ferrous centers, each coordinated with two water molecules (aquo ligands)[1].

Quantitative Data Summary

The fundamental chemical properties of iron(ll) oxalate dihydrate are summarized in the table
below for quick reference.
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Parameter Value Reference
Chemical Formula FeC204-2H20 (or C2H4FeOs) [21[31[41[5]
Molar Mass 179.89 g/mol [2][4][5][6]
CAS Number 6047-25-2 [3][5]
Appearance Yellow powder [1114]

Molecular Composition

The logical relationship between the constituent parts of iron(ll) oxalate dihydrate is illustrated
in the diagram below. This visualization depicts the primary components that form the hydrated

compound.
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Caption: Molecular components of iron(ll) oxalate dihydrate.

Molar Mass Calculation Protocol

The molar mass of iron(ll) oxalate dihydrate (FeC204-2H20) is calculated by summing the
atomic masses of its constituent atoms. The detailed protocol for this calculation is as follows:

« |dentify Atomic Masses: The standard atomic masses of the elements are utilized:
o lIron (Fe): 55.845 g/mol

o Carbon (C): 12.011 g/mol
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o Oxygen (O): 15.999 g/mol
o Hydrogen (H): 1.008 g/mol

e Sum Atomic Masses: The molar mass is the sum of the masses of one iron atom, two carbon
atoms, six oxygen atoms (four from the oxalate and two from the water), and four hydrogen
atoms.

[¢]

Molar Mass of Fe: 1 x 55.845 g/mol = 55.845 g/mol

[e]

Molar Mass of C: 2 x 12.011 g/mol = 24.022 g/mol

o

Molar Mass of O: 6 x 15.999 g/mol = 95.994 g/mol

[¢]

Molar Mass of H: 4 x 1.008 g/mol = 4.032 g/mol
» Total Molar Mass:
o Molar Mass =55.845 + 24.022 + 95.994 + 4.032 = 179.893 g/mol

This calculated value is consistent with the experimentally cited molar mass of 179.89 g/mol [2]

[4]5][6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chemical formula and molar mass of iron oxalate
dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1210008#chemical-formula-and-molar-mass-of-iron-
oxalate-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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